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Compound of Interest

Compound Name: N-Propyl 4-fluorobenzamide

CAS No.: 349129-65-3

Cat. No.: B1365848

Get Quote

Executive Summary & Immediate Directives
N-Propyl 4-fluorobenzamide is a halogenated organic amide.[1] Unlike standard organic

waste, the presence of the fluorine atom on the benzene ring dictates a strict Halogenated

Waste Stream. Improper disposal via non-halogenated streams or municipal drains poses

significant regulatory risks (RCRA non-compliance) and environmental hazards (formation of

hydrofluoric acid during improper incineration or persistence in aquatic systems).[1]

Core Safety Directives (The "Golden Rules")
DO NOT dispose of down the drain.[1] This compound is toxic to aquatic life and resistant to

standard water treatment biodegradation.[1]

DO NOT mix with strong oxidizing agents (e.g., nitric acid, perchlorates) or strong bases.[1]

DO segregate into "Halogenated Organic" waste containers.

DO label explicitly as "Fluorinated Organic Solid/Liquid" to alert disposal vendors of the

halogen content.[1]
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Chemical Profile & Hazard Identification
To manage disposal effectively, one must understand the molecule's stability and reactivity.[1]

Property Data / Description Operational Implication

Chemical Class
Fluorinated Benzamide

Derivative

High thermal stability; requires

high-temp incineration.[1]

Physical State
Solid (White crystalline

powder)

Dust hazard during transfer;

requires particulate respiratory

protection.[1]

Solubility

Low in water; Soluble in

organic solvents (DMSO,

Methanol)

If dissolved, the entire solution

becomes Halogenated Solvent

Waste.[1]

Key Hazards
Irritant (Skin/Eye/Resp),

Aquatic Toxicity

PPE (Nitrile gloves, goggles) is

mandatory.[1]

Reactivity
Incompatible with Strong

Oxidizers, Strong Bases

Risk of hydrolysis or

exothermic reaction in mixed

waste containers.

Expert Insight: The amide bond (

) is relatively stable but can hydrolyze under strongly acidic or basic conditions, releasing 4-
fluorobenzoic acid and propylamine.[1] The fluorine atom is the critical disposal factor; standard
incineration temperatures for non-halogenated waste may not be sufficient to fully mineralize
the fluorinated ring without generating toxic byproducts like HF.[1]

Waste Stream Classification Logic
In the United States (RCRA regulations) and EU (Waste Framework Directive), the generator is

responsible for proper characterization.[1]

Is it a Listed Waste?

While N-Propyl 4-fluorobenzamide may not have a specific "U-List" or "P-List" number

(unlike its cousin N-Propyl Bromide), it must be treated as Hazardous Waste due to its
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toxicity and halogen content.[1]

Is it Characteristic Waste?

It falls under Halogenated Organic Compounds (HOCs).[1][2]

EPA Waste Code Recommendation: If not specifically listed, use D001 (if in flammable

solvent) or label as "Non-RCRA Regulated Hazardous Waste - Halogenated" depending

on state-specific rules (e.g., California has stricter HOC limits).[1]

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid Substance
Use this protocol for expired shelf stock or excess solid reagent.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or amber glass

jar.[1] Avoid metal containers if moisture is present to prevent potential corrosion from

hydrolysis byproducts.[1]

Labeling: Attach a hazardous waste tag immediately.[1]

Constituents: "N-Propyl 4-fluorobenzamide (Solid)"[1]

Hazard Checkbox: Toxic, Irritant.[1]

Note: "Contains Fluorine."[1][3][4][5][6]

Transfer:

Perform inside a chemical fume hood to capture dust.[1]

Use a disposable anti-static spatula.[1]

Sealing: Wipe the threads of the container with a dry tissue before screwing on the cap to

ensure a tight seal and prevent thread degradation.[1]
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Scenario B: Disposal of Liquid Solutions (Reaction
Mixtures)
Use this protocol for mother liquors or reaction byproducts.[1]

Segregation: Pour into the Halogenated Solvent Waste carboy.

Critical: Never pour into the "Non-Halogenated" (General Organic) carboy.[1] Even small

amounts of fluorinated compounds can contaminate a non-halogenated stream, causing

rejection by the waste vendor or damage to their incineration equipment.

Compatibility Check: Ensure the waste container does not contain strong oxidizers (like Nitric

Acid waste).[1]

pH Check: If the reaction involved strong acids/bases, neutralize the solution to pH 5–9

before adding to the solvent waste drum to prevent container pressurization.

Decision Workflow (Visualization)
The following logic tree ensures the material ends up in the correct regulatory stream.
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Waste: N-Propyl 4-fluorobenzamide

Physical State?

Solid (Pure/Powder) Liquid (Solution)

Segregate into
Solid Hazardous Waste

Solvent Type?

FINAL STREAM:
HALOGENATED WASTE

(Incineration req. scrubber)

Dissolved in
Halogenated Solvent

(e.g., DCM)

Dissolved in
Non-Halogenated Solvent

(e.g., MeOH, DMSO)

Direct Add Re-classify as
Halogenated

Click to download full resolution via product page

Figure 1: Decision matrix for segregating fluorinated amide waste. Note that even if dissolved in

a non-halogenated solvent, the presence of the solute mandates a halogenated waste stream.

[1]

Spill Contingency Plan
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In the event of a benchtop spill, follow this "Self-Validating" cleanup protocol:

Isolate: Evacuate the immediate area. Post "Do Not Enter" signage.[1]

PPE Up: Wear nitrile gloves (double-glove recommended), lab coat, and safety goggles.[1] If

powder is airborne, use an N95 or P100 respirator.[1]

Containment:

Solid Spill: Cover with wet paper towels (to prevent dust) or use a HEPA vacuum

dedicated to chemical cleanup.[1]

Liquid Spill: encircle with absorbent pads or vermiculite.[1]

Decontamination:

Wipe the surface with a soap/water solution.[1][7]

Validation: Use a UV light (if the compound fluoresces, which many benzamides do) to

check for residue, or perform a final wipe with a methanol-dampened tissue to ensure

organic residues are removed.[1]

Disposal of Debris: All contaminated gloves, pads, and tissues must go into the Solid

Hazardous Waste bin, not the regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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